Cas no 887879-86-9 (2-Amino-N-propyl-1,3-benzothiazole-6-sulfonamide)

• Product Name: 2-Amino-N-propyl-1,3-benzothiazole-6-sulfonamide
• CAS No: 887879-86-9
• MF: C₁₀H₁₃N₃O₂S₂
• MW: 271.359119176865
• MDL: MFCD06496315
• CID: 3057128
• PubChem ID: 4736786
• Update Time: 2025-04-21

2-Amino-N-propyl-1,3-benzothiazole-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-propyl-1,3-benzothiazole-6-sulfonamide
• 887879-86-9
• STK847927
• F1777-0214
• AKOS000268363
• EN300-237863
• 2-Imino-N-propyl-2,3-dihydrobenzo[d]thiazole-6-sulfonamide
• CS-0298012

• MDL： MFCD06496315
• Inchi： 1S/C10H13N3O2S2/c1-2-5-12-17(14,15)7-3-4-8-9(6-7)16-10(11)13-8/h3-4,6,12H,2,5H2,1H3,(H2,11,13)
• InChI Key： BZIIGUDBCJPQBC-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)SC(N)=N2)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 271.04491901Da
• Monoisotopic Mass: 271.04491901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 122Ų